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Compound of Interest

Compound Name: N-Acetyl-DL-penicillamine

Cat. No.: B1265417 Get Quote

Essential Safety and Handling Guide for N-Acetyl-
DL-penicillamine
This guide provides immediate and essential safety protocols for laboratory professionals,

including researchers, scientists, and drug development experts, who handle N-Acetyl-DL-
penicillamine. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
N-Acetyl-DL-penicillamine is classified as harmful if swallowed.[1][2] It can also cause skin,

eye, and respiratory irritation.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation[3]

Precautionary Statements:
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P264: Wash hands and any exposed skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1][2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1][2]

P501: Dispose of contents/container in accordance with local/regional/national regulations.

[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-Acetyl-DL-
penicillamine to minimize exposure and ensure safety.

PPE Category Specification

Eye Protection
Safety glasses with side-shields or chemical

safety goggles.[2][3]

Hand Protection

Chemical-resistant gloves. Examples of suitable

materials include Butyl rubber, Neoprene, and

Nitrile/butadiene rubber.[3]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or a respirator

compliant with European Standard EN 149 is

required.[5]

Body Protection
A laboratory coat or impervious clothing should

be worn to prevent skin contact.[2][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2][6] The work area, such as a chemical fume hood, should be clean and

uncluttered.

Weighing and Transfer: Handle N-Acetyl-DL-penicillamine in a well-ventilated area or a

chemical fume hood to avoid dust inhalation. Use appropriate tools (e.g., spatula, weighing

paper) to handle the solid material.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2] Clean all

equipment and the work area to prevent cross-contamination.

Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7]

Keep the container away from heat and sources of ignition.[5][7]

Store separately from incompatible materials such as strong oxidizing agents.[5][7]

Disposal Plan
Dispose of N-Acetyl-DL-penicillamine and its container in accordance with all applicable

local, regional, and national regulations.[1][2]

Do not allow the chemical to enter drains, sewers, or water courses.[1]

Chemical waste should be handled as hazardous waste and disposed of through a licensed

waste disposal contractor.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

If Swallowed

Immediately call a poison control center or

doctor.[1] Rinse the mouth with water. Do NOT

induce vomiting.[2][4]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek medical attention if symptoms persist.[2][4]

On Skin

Remove contaminated clothing. Rinse the

affected skin area thoroughly with plenty of soap

and water for at least 15 minutes.[2][4] If skin

irritation occurs, get medical advice.[7]

In Eyes

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[2][4] Remove

contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek

medical attention.[7]

Physical and Chemical Properties
Property Value

Chemical Formula C₇H₁₃NO₃S

Molecular Weight 191.2 g/mol

Appearance Solid

CAS Number 59-53-0[1][2]

Experimental Workflow
The following diagram illustrates a standard workflow for handling N-Acetyl-DL-penicillamine
in a laboratory setting.
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Preparation
- Verify emergency equipment

- Don PPE
- Prepare workspace

Handling
- Weighing in fume hood

- Transfer to vessel
- Prepare solution

Experimental Use
- Perform experiment

 following protocol

Cleanup
- Decontaminate workspace

- Clean glassware

Waste Disposal
- Segregate hazardous waste

- Dispose according to
 institutional guidelines

Post-Procedure
- Remove PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-Acetyl-DL-penicillamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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